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Compound of Interest

Compound Name: Sheng Gelieting

Cat. No.: B12399904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Sheng Gelieting (CAS No. 1152810-23-5), a laboratory chemical. Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

Disclaimer: Safety Data Sheets (SDS) from different suppliers present conflicting hazard

classifications for Sheng Gelieting. One source indicates it is harmful if swallowed and very

toxic to aquatic life with long-lasting effects, while another classifies it as a non-hazardous

substance.[1][2] Given this discrepancy, it is imperative to handle Sheng Gelieting with caution

and assume it is hazardous. Always consult your institution's specific safety guidelines and

local regulations.
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Property Information Source

Chemical Name Sheng Gelieting [1][2]

CAS Number 1152810-23-5 [1][2]

Molecular Formula C17H16F6N4O [1]

Molecular Weight 406.33 [1]

GHS Classification

Source 1: Acute toxicity, Oral

(Category 4); Acute aquatic

toxicity (Category 1); Chronic

aquatic toxicity (Category 1)

[1]

Source 2: Not a hazardous

substance or mixture
[2]

Hazard Statements

Source 1: H302: Harmful if

swallowed. H410: Very toxic to

aquatic life with long lasting

effects.

[1]

Source 2: None [2]

Personal Protective Equipment (PPE)
Prior to handling or disposing of Sheng Gelieting, all personnel must be equipped with the

appropriate PPE.
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Equipment Specification Source

Eye Protection
Safety goggles with side-

shields.
[1]

Hand Protection Protective gloves. [1]

Skin and Body
Impervious clothing, such as a

lab coat.
[1]

Respiratory

A suitable respirator should be

used if ventilation is

inadequate or if dust/aerosols

are generated.

[1]

Step-by-Step Disposal Procedure
The primary disposal method for Sheng Gelieting is through an approved waste disposal

plant.[1] Do not dispose of this chemical into the environment, drains, or water courses.[1]

Workflow for Sheng Gelieting Disposal
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Preparation

Waste Collection

Temporary Storage

Final Disposal

Ensure proper PPE is worn

Label waste container clearly:
'Sheng Gelieting Waste'

Transfer Sheng Gelieting waste
into the designated container

Keep container tightly sealed

Store in a cool, well-ventilated area

Away from incompatible materials
(strong acids/alkalis, oxidizers)

Arrange for pickup by an
approved chemical waste contractor

Complete all necessary
waste disposal documentation

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Sheng Gelieting waste.
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Accidental Release and Spill Cleanup Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Step Action Source

1. Evacuation
Evacuate personnel to a safe

area.
[1]

2. Ventilation
Ensure adequate ventilation in

the spill area.
[1]

3. PPE

Don full personal protective

equipment before entering the

spill area.

[1]

4. Containment

Prevent further leakage or

spillage. Keep the product

away from drains and water

courses.

[1]

5. Absorption

For liquid spills, absorb with a

finely-powdered, liquid-binding

material such as diatomite or

universal binders. For solid

spills, carefully sweep or

vacuum the material. Avoid

generating dust.

[1][3]

6. Collection

Collect the spilled material and

absorbent into a suitable,

labeled container for disposal.

[1]

7. Decontamination

Decontaminate surfaces and

equipment by scrubbing with

alcohol.

[1]

8. Disposal

Dispose of contaminated

material according to the

approved waste disposal

procedures outlined above.

[1]

Logical Flow for Spill Response
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Spill Occurs

Evacuate Area

Ensure Ventilation

Don Full PPE

Contain Spill

Absorb/Sweep Up Material
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Decontaminate Surfaces

Dispose as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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